Cas no 1310680-22-8 (4-{(9H-fluoren-9-ylmethoxy)carbonylamino}-4-methylpentanoic acid)

• Product Name: 4-{(9H-fluoren-9-ylmethoxy)carbonylamino}-4-methylpentanoic acid
• CAS No: 1310680-22-8
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• MDL: MFCD18328458
• CID: 4673198
• PubChem ID: 58382118
• Update Time: 2025-07-17

4-{(9H-fluoren-9-ylmethoxy)carbonylamino}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoic acid
• Pentanoic acid, 4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-methyl-
• 4-(Fmoc-amino)-4-methylpentanoic acid
• 4-{(9H-fluoren-9-ylmethoxy)carbonylamino}-4-methylpentanoic acid

• MDL： MFCD18328458
• Inchi： 1S/C21H23NO4/c1-21(2,12-11-19(23)24)22-20(25)26-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18H,11-13H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key： RDLJKFZZRXLVOY-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)(C)C

Computed Properties

• Exact Mass: 353.163
• Monoisotopic Mass: 353.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 4-{(9H-fluoren-9-ylmethoxy)carbonylamino}-4-methylpentanoic acid

Comprehensive Overview of 4-{(9H-fluoren-9-ylmethoxy)carbonylamino}-4-methylpentanoic acid (CAS No. 1310680-22-8)

4-{(9H-fluoren-9-ylmethoxy)carbonylamino}-4-methylpentanoic acid (CAS No. 1310680-22-8) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound, often abbreviated as Fmoc-4-methylpentanoic acid, belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, ensures high stability and selectivity during chemical reactions, making it a preferred choice for researchers.

The growing interest in peptide-based therapeutics and drug discovery has significantly increased the demand for Fmoc-protected building blocks. With its CAS No. 1310680-22-8, this compound is particularly valued for its role in synthesizing modified peptides with enhanced bioavailability and target specificity. Recent advancements in bioconjugation techniques and precision medicine have further highlighted its importance, as researchers explore its potential in creating next-generation biologics.

One of the key advantages of 4-{(9H-fluoren-9-ylmethoxy)carbonylamino}-4-methylpentanoic acid is its compatibility with automated peptide synthesizers, which are increasingly adopted in high-throughput screening (HTS) labs. The compound’s hydrophobic side chain and steric hindrance properties make it ideal for introducing structural diversity into peptide sequences, a trend aligned with the rising focus on personalized therapeutics. Additionally, its stability under mild acidic conditions allows for efficient deprotection without compromising peptide integrity.

In the context of green chemistry, CAS No. 1310680-22-8 has garnered attention due to its potential for reducing waste in peptide synthesis. The Fmoc group can be cleaved under environmentally benign conditions, aligning with the industry’s shift toward sustainable practices. This aspect is particularly relevant given the increasing regulatory emphasis on eco-friendly manufacturing and reduced solvent usage in pharmaceutical production.

Researchers frequently search for Fmoc-4-methylpentanoic acid solubility, synthesis protocols, and applications in drug delivery, reflecting its versatility. Its role in developing peptide-drug conjugates (PDCs) and targeted cancer therapies has also been a hot topic, as these areas promise breakthroughs in oncology and immunology. Furthermore, the compound’s compatibility with click chemistry and bioorthogonal reactions opens doors for innovative diagnostic tools and imaging agents.

Quality control and analytical characterization of 4-{(9H-fluoren-9-ylmethoxy)carbonylamino}-4-methylpentanoic acid are critical for ensuring reproducibility in research. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to verify purity and structural integrity. As the demand for high-purity reagents grows, suppliers are increasingly focusing on providing batch-to-batch consistency, a factor highly valued by academic and industrial researchers alike.

In summary, CAS No. 1310680-22-8 represents a cornerstone in modern peptide chemistry, bridging the gap between traditional synthesis and cutting-edge biomedical applications. Its relevance in biopharmaceutical innovation, coupled with its alignment with sustainable chemistry principles, ensures its continued prominence in scientific literature and industrial workflows. Future research will likely explore its utility in nanomedicine and multi-functional therapeutics, further solidifying its role as a versatile building block.